Cas no 40155-25-7 (Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl-)

Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl-, is a heterocyclic ketone compound featuring a pyrazine core substituted with a methoxy group and a morpholine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both electron-donating (morpholine) and electron-withdrawing (methoxy-pyrazine) groups enhances its versatility as an intermediate in organic synthesis. Its well-defined molecular architecture allows for precise modifications, making it valuable in the development of biologically active molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its distinct functional groups also enable selective participation in cross-coupling and nucleophilic substitution reactions.
Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl- structure
40155-25-7 structure
Product Name:Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl-
CAS No:40155-25-7
MF:C10H13N3O3
MW:223.228522062302
MDL:MFCD06658465
CID:326634
PubChem ID:53420703
Update Time:2025-06-12

Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl-
    • (3-methoxypyrazin-2-yl)-morpholin-4-ylmethanone
    • (3-METHOXY-PYRAZIN-2-YL)MORPHOLIN-4-YL-METHANONE,
    • (3-methoxy-2-pyrazinyl)-(4-morpholinyl)methanone
    • (3-Methoxypyrazin-2-yl)(morpholino)methanone
    • (3-methoxypyrazin-2-yl)-morpholin-4-yl-methanone
    • 3-Methoxy-2-(4-morpholinocarbonyl)pyrazin
    • 4-(3-methoxy-pyrazine-2-carbonyl)-morpholine
    • Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl
    • Morpholine,4-[(3-methoxypyrazinyl)carbonyl]-(9CI)
    • (3-Methoxy-pyrazin-2-yl)-morpholin-4-yl-methanone
    • 40155-25-7
    • (3-Methoxypyrazin-2-yl)(morpholin-4-yl)methanone
    • CS-0452148
    • (3-Methoxypyrazin-2-yl)morpholin-4-yl-methanone
    • DTXSID50697661
    • 4-(3-methoxypyrazine-2-carbonyl)morpholine
    • SB37047
    • A824936
    • MDL: MFCD06658465
    • Inchi: 1S/C10H13N3O3/c1-15-9-8(11-2-3-12-9)10(14)13-4-6-16-7-5-13/h2-3H,4-7H2,1H3
    • InChI Key: IRUBNMKKDURCSZ-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2C(=NC=CN=2)OC)=O)CC1

Computed Properties

  • Exact Mass: 223.09600
  • Monoisotopic Mass: 223.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: -0.5

Experimental Properties

  • PSA: 64.55000
  • LogP: -0.10450

Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl- Pricemore >>

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Additional information on Methanone,(3-methoxy-2-pyrazinyl)-4-morpholinyl-

Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl (CAS No. 40155-25-7): An Overview of a Versatile Compound in Medicinal Chemistry

Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl (CAS No. 40155-25-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 3-methoxy-2-pyrazinylmorpholine methanone, belongs to the class of pyrazine derivatives and exhibits a diverse range of biological activities, making it a valuable candidate for drug development.

The pyrazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a key structural feature of this molecule. Pyrazine derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methoxy group and the morpholine ring further enhances the compound's pharmacological profile by modulating its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl has also been investigated for its antiviral activity. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly processes.

The anticancer potential of Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl has also been explored in preclinical studies. Research published in the Cancer Research journal demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against breast cancer and colorectal cancer cell lines, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl have been extensively studied to optimize its therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and minimal side effects make it an attractive candidate for further clinical development.

In terms of synthetic routes, Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl can be synthesized through various methods. One common approach involves the reaction of 3-methoxypyrazine with morpholine in the presence of an appropriate coupling reagent. This method yields high purity and yield, making it suitable for large-scale production.

The safety profile of Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl has been evaluated in several preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for safe use in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize its use in clinical applications. Ongoing clinical trials are evaluating the efficacy and safety of Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl in various disease conditions. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, Methanone, (3-methoxy-2-pyrazinyl)-4-morpholinyl (CAS No. 40155-25-7) is a versatile compound with a wide range of biological activities. Its unique structural features and favorable pharmacological properties make it a promising candidate for drug development in areas such as anti-inflammatory therapy, antiviral treatment, and cancer therapy. As research continues to advance our understanding of this compound, it holds significant potential to improve patient outcomes and contribute to the advancement of medicinal chemistry.

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